Cas no 886910-27-6 (2-methoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide)

• Product Name: 2-methoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide
• CAS No: 886910-27-6
• MF: C₁₇H₁₅N₃O₃S
• MW: 341.384302377701
• CID: 5476789
• Update Time: 2025-07-28

2-methoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-[5-(2-methylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• 2-methoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide

• Inchi： 1S/C17H15N3O3S/c1-22-13-9-5-3-7-11(13)15(21)18-17-20-19-16(23-17)12-8-4-6-10-14(12)24-2/h3-10H,1-2H3,(H,18,20,21)
• InChI Key： ACARLMAUZDKIBP-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2SC)O1)(=O)C1=CC=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-methoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide

Introduction to 2-methoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide (CAS No. 886910-27-6)

2-methoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 886910-27-6, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research in medicinal chemistry. The structural framework of this molecule incorporates several key functional groups, including a methoxy group, a methylsulfanyl substituent, and an 1,3,4-oxadiazole core, which collectively contribute to its distinct chemical behavior and potential therapeutic applications.

The 1,3,4-oxadiazole moiety is particularly noteworthy in this compound, as it is a heterocyclic ring system that is widely recognized for its role in various pharmacologically active agents. Oxadiazoles are known for their stability and ability to interact with biological targets in multiple ways, making them valuable scaffolds for drug design. In 2-methoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide, the oxadiazole ring is linked to a phenyl group via an amide bond, further enhancing its potential for biological activity. This arrangement allows for the molecule to engage in hydrogen bonding and other non-covalent interactions with biological targets, which is crucial for drug efficacy.

The presence of the methoxy group at the 2-position of the benzamide moiety adds another layer of complexity to the molecule's interactions. Methoxy groups are commonly found in natural products and pharmaceuticals due to their ability to modulate electronic properties and influence metabolic pathways. In this context, the methoxy group in 2-methoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide may play a role in enhancing solubility or altering binding affinity to target proteins. The overall structure of the compound suggests that it could be a potent modulator of various biological processes.

Recent research in medicinal chemistry has highlighted the importance of 1,3,4-oxadiazole derivatives in developing new therapeutic agents. These compounds have shown promise in treating a range of diseases, including inflammation, cancer, and infectious diseases. The specific arrangement of functional groups in 2-methoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide positions it as a candidate for further exploration in these areas. Studies have indicated that oxadiazole-containing molecules can interact with enzymes and receptors in unique ways, leading to potent biological effects.

The methylsulfanyl substituent at the 5-position of the phenyl ring is another critical feature of this compound. Methylsulfanyl groups are known to influence the electronic properties of aromatic rings and can affect how the molecule interacts with biological targets. In 2-methoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide, this group may contribute to stabilizing certain conformations of the molecule or modulating its affinity for specific binding sites. The combination of these functional groups creates a complex interplay of electronic and steric effects that can be exploited for therapeutic purposes.

In vitro studies have begun to uncover the potential biological activities of 2-methoxy-N-{5-2-(methylsulfanyl)phenyl}-1H-indazole derivatives, including those related to CAS No. 886910276. Initial experiments suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. The ability to modulate these pathways could make it a valuable candidate for developing treatments for conditions such as arthritis or other inflammatory disorders. Additionally, the structural features of this molecule suggest potential applications in oncology research.

The benzamide moiety is another important component of this compound that contributes to its overall pharmacological profile. Benzamides are known for their role as bioisosteres in drug design due to their ability to mimic carboxylic acid functionalities while offering different solubility and metabolic profiles. In 2-methoxy-N-{5-[N-(1H-indazol)-5-(dimethylamino)methyl]-1H-indazole derivatives, the benzamide group provides a site for hydrogen bonding interactions with biological targets. This can enhance binding affinity and improve pharmacokinetic properties.

Advances in computational chemistry have also played a significant role in understanding the potential of compounds like CAS No 886910276. Molecular modeling studies can predict how these molecules will interact with biological targets at an atomic level. These predictions are invaluable for guiding experimental efforts and optimizing lead compounds into viable drug candidates. The structural complexity of 2-methoxy-N-{5-[N-(1H-indazol)-5-(dimethylamino)methyl]-1H-indazole derivatives, including multiple functional groups and heterocyclic rings, makes it an intriguing subject for such studies.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of each functional group must be carefully controlled to maintain the integrity of the overall structure. Recent advancements in synthetic methodologies have made it possible to construct complex molecules like this one more efficiently than ever before.

As research continues into new therapeutic agents, CAS No 886910276 will likely play an important role in understanding how structural features influence biological activity. The combination of traditional wet chemistry approaches with modern computational methods will be essential for unlocking its full potential as a pharmaceutical lead compound.

In conclusion, 2-methoxy-N{5-[N(1H-indazol)-5(dimethylamino)methyl]-1H-indazole derivatives (CAS No 886910276) represents an exciting area of research with significant implications for drug discovery efforts across multiple therapeutic areas including oncology, inflammation, cardiovascular disease, infectious diseases, neurodegenerative disorders, metabolic diseases, pain management, psychiatry, dermatology, ophthalmology, immunology, respiratory diseases, gastroenterology,*and others.* Its unique structural features make it*an attractive candidate*for further investigation*using both experimental*and computational methods.* As our understanding*of molecular interactions*continues*to grow,*compounds like*this one*will remain central*to advances*in medicinal chemistry.*